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Compound of Interest

Compound Name: 2-Hydroxybenzoylacetonitrile

CAS No.: 10523-47-4

Cat. No.: B080658

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxybenzoylacetonitrile, also known as 3-(2-hydroxyphenyl)-3-oxopropanenitrile, is a

multifaceted organic compound of significant interest in medicinal chemistry and synthetic

organic chemistry. Its structural motif, featuring a phenolic hydroxyl group, a ketone, and a

nitrile, provides a rich scaffold for the development of novel therapeutic agents and functional

materials. A thorough understanding of its spectroscopic properties is paramount for its

unambiguous identification, purity assessment, and for elucidating its role in various chemical

transformations. This guide provides an in-depth analysis of the Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-Hydroxybenzoylacetonitrile,

offering insights into the interpretation of its spectral features.

While a complete, experimentally verified dataset from a single source is not readily available in

public databases, this guide synthesizes data from closely related compounds and established

spectroscopic principles to provide a robust and reliable interpretation.
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Molecular Structure and Key Features
The structure of 2-Hydroxybenzoylacetonitrile presents several key features that dictate its

spectroscopic behavior. The molecule consists of a benzene ring substituted with a hydroxyl

group and a benzoylacetonitrile moiety. The presence of both a hydrogen bond donor (the

phenolic -OH) and acceptors (the carbonyl oxygen and the nitrile nitrogen) suggests the

potential for significant intra- and intermolecular interactions, which can influence the spectral

data.

Caption: Molecular structure of 2-Hydroxybenzoylacetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Spectroscopy
The proton NMR spectrum of 2-Hydroxybenzoylacetonitrile is expected to show distinct

signals for the aromatic protons, the methylene protons, and the phenolic hydroxyl proton.

Predicted ¹H NMR Data:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10.0 - 12.0 Singlet (broad) 1H Ar-OH

~7.8 - 8.0 Doublet of doublets 1H Ar-H (ortho to C=O)

~7.4 - 7.6 Triplet of doublets 1H Ar-H (para to OH)

~6.9 - 7.1 Multiplet 2H
Ar-H (ortho and para

to OH)

~4.0 - 4.2 Singlet 2H -CO-CH₂-CN

Interpretation and Rationale:
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Phenolic Proton (Ar-OH): The phenolic proton is expected to be significantly deshielded due

to hydrogen bonding and will appear as a broad singlet at a downfield chemical shift,

typically in the range of 10-12 ppm. Its broadness is a result of chemical exchange.

Aromatic Protons: The aromatic protons will exhibit a complex splitting pattern due to their

different chemical environments. The proton ortho to the electron-withdrawing carbonyl

group will be the most deshielded and is expected to appear as a doublet of doublets around

7.8-8.0 ppm. The other aromatic protons will resonate at higher fields.

Methylene Protons (-CH₂-): The methylene protons are adjacent to two electron-withdrawing

groups (carbonyl and nitrile), which will cause a significant downfield shift. They are expected

to appear as a sharp singlet in the region of 4.0-4.2 ppm.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the different carbon environments in the

molecule.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm) Assignment

~190 - 195 C=O

~160 - 165 C-OH

~135 - 140 Ar-C (para to OH)

~130 - 135 Ar-C (ortho to C=O)

~115 - 125 CN

~115 - 120 Ar-CH

~30 - 35 -CO-CH₂-CN

Interpretation and Rationale:

Carbonyl Carbon (C=O): The carbonyl carbon is highly deshielded and will appear at a

characteristic downfield chemical shift, typically in the range of 190-195 ppm.
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Phenolic Carbon (C-OH): The carbon attached to the hydroxyl group will also be deshielded

and is expected to resonate around 160-165 ppm.

Nitrile Carbon (CN): The nitrile carbon signal is typically found in the 115-125 ppm region.

Aromatic Carbons: The aromatic carbons will have distinct chemical shifts depending on their

substitution. The carbon para to the hydroxyl group is expected to be the most deshielded

among the protonated aromatic carbons.

Methylene Carbon (-CH₂-): The methylene carbon, being situated between two electron-

withdrawing groups, will appear in the range of 30-35 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. The IR spectrum of 2-Hydroxybenzoylacetonitrile will be characterized by the

stretching vibrations of the O-H, C=O, and C≡N bonds.

Predicted IR Data:

Wavenumber (cm⁻¹) Intensity Assignment

3200 - 3500 Broad, Strong O-H stretch (phenolic)

~3050 Medium Aromatic C-H stretch

~2950 Medium Aliphatic C-H stretch

~2250 Medium, Sharp C≡N stretch (nitrile)

~1680 Strong, Sharp C=O stretch (ketone)

~1600, 1450 Medium Aromatic C=C stretch

~1250 Strong C-O stretch (phenol)

Interpretation and Rationale:

O-H Stretch: A broad and strong absorption band in the region of 3200-3500 cm⁻¹ is a clear

indication of the phenolic hydroxyl group, with the broadening due to hydrogen bonding.
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C≡N Stretch: A sharp, medium-intensity peak around 2250 cm⁻¹ is characteristic of the nitrile

group.

C=O Stretch: A strong and sharp absorption band at approximately 1680 cm⁻¹ is indicative of

the carbonyl group of the ketone. Conjugation with the aromatic ring lowers the stretching

frequency compared to a simple aliphatic ketone.

Aromatic and Aliphatic C-H Stretches: The aromatic C-H stretching vibrations will appear just

above 3000 cm⁻¹, while the aliphatic C-H stretches of the methylene group will be observed

just below 3000 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation. For 2-Hydroxybenzoylacetonitrile
(C₉H₇NO₂), the expected molecular weight is approximately 161.16 g/mol .

Predicted Mass Spectrometry Data:

m/z Proposed Fragment

161 [M]⁺ (Molecular Ion)

133 [M - CO]⁺

121 [C₇H₅O]⁺ (2-hydroxybenzoyl cation)

93 [C₆H₅O]⁺ (phenoxide radical cation)

65 [C₅H₅]⁺

Interpretation and Rationale:

Molecular Ion Peak: The molecular ion peak ([M]⁺) is expected at m/z 161.

Fragmentation Pattern: The fragmentation is likely to proceed through several key pathways.

A common fragmentation for aromatic ketones is the loss of a neutral carbon monoxide (CO)

molecule, which would lead to a fragment at m/z 133. Alpha-cleavage between the carbonyl

group and the methylene group would generate the stable 2-hydroxybenzoyl cation at m/z
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121. Further fragmentation of the aromatic ring can lead to characteristic ions at m/z 93 and

65.

[C₉H₇NO₂]⁺˙
m/z = 161

[C₈H₇NO]⁺˙
m/z = 133- CO

[C₇H₅O]⁺
m/z = 121

- CH₂CN
[C₆H₅O]⁺˙
m/z = 93

- CO [C₅H₅]⁺
m/z = 65

- CO

Click to download full resolution via product page

Caption: Proposed mass spectrometry fragmentation pathway.

Experimental Protocols
To obtain the spectroscopic data presented in this guide, the following general experimental

protocols would be employed.

NMR Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of 2-Hydroxybenzoylacetonitrile in a

suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR

spectrometer. Typical parameters include a 90° pulse, a relaxation delay of 1-2 seconds, and

a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum on the same instrument. A proton-

decoupled sequence is typically used. A longer acquisition time and a larger number of

scans are generally required for ¹³C NMR due to the lower natural abundance of the ¹³C

isotope.

IR Spectroscopy:

Sample Preparation: For a solid sample, the KBr pellet method or Attenuated Total

Reflectance (ATR) can be used. For the KBr method, grind a small amount of the sample
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with dry KBr and press into a thin pellet. For ATR, place a small amount of the solid sample

directly on the ATR crystal.

Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry:

Sample Introduction: Introduce the sample into the mass spectrometer via a suitable

ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI). For EI, a

direct insertion probe or a gas chromatograph inlet can be used. For ESI, the sample is

typically dissolved in a suitable solvent and infused into the source.

Data Acquisition: Acquire the mass spectrum over an appropriate m/z range (e.g., 50-500).

Conclusion
The spectroscopic data and interpretations presented in this guide provide a comprehensive

overview of the key structural features of 2-Hydroxybenzoylacetonitrile. The predicted NMR,

IR, and MS data are consistent with the proposed structure and offer a valuable resource for

researchers working with this compound. The detailed analysis of the spectral features,

grounded in fundamental principles of spectroscopy, will aid in the confident identification and

characterization of 2-Hydroxybenzoylacetonitrile in various research and development

settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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